Cas no 1251566-14-9 (N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide)

• Product name: N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• CAS No: 1251566-14-9
• MF: C₁₉H₁₄ClN₅O₂S
• MW: 411.864760875702
• CID: 6049139
• PubChem ID: 49663917

N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide
• N-(3-chloro-2-methylphenyl)-2-(7-oxo-3-pyridin-4-yl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• N-(3-chloro-2-methylphenyl)-2-[7-oxo-3-(pyridin-4-yl)-6H,7H-[1,2]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• 1251566-14-9
• F3406-6273
• VU0623836-1
• N-(3-chloro-2-methylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• AKOS024484723

• Inchi： 1S/C19H14ClN5O2S/c1-11-13(20)3-2-4-14(11)23-15(26)9-25-10-22-17-16(12-5-7-21-8-6-12)24-28-18(17)19(25)27/h2-8,10H,9H2,1H3,(H,23,26)
• InChI Key： ZNIGVTOLEVSSPR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)CN1C=NC2C(C3=CC=NC=C3)=NSC=2C1=O

Computed Properties

• Exact Mass: 411.0556736g/mol
• Monoisotopic Mass: 411.0556736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide

Comprehensive Analysis of N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide (CAS No. 1251566-14-9)

In the realm of pharmaceutical and biochemical research, N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide (CAS No. 1251566-14-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiazolopyrimidine core, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a pyridine ring with a thiazole moiety, offering a versatile scaffold for medicinal chemistry.

The compound's CAS No. 1251566-14-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, while complex, highlights key functional groups: the 3-chloro-2-methylphenyl substituent and the pyridin-4-yl attachment, both of which contribute to its biochemical properties. Recent studies have explored its interactions with enzyme targets, particularly in the context of kinase inhibition, a hot topic in oncology and inflammation research.

One of the most searched questions in scientific forums revolves around the synthetic pathway for N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide. The synthesis typically involves multi-step reactions, including cyclocondensation and amide coupling, with yields optimized through modern catalytic methods. Researchers are also investigating its solubility and bioavailability, as these factors are crucial for its potential therapeutic use. The compound's logP value and hydrogen bonding capacity are frequently discussed in computational chemistry circles.

In the context of current trends, the rise of AI-driven drug discovery has brought renewed focus to compounds like CAS No. 1251566-14-9. Machine learning models are being trained to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a topic dominating recent publications. Additionally, its potential role in targeted therapies aligns with the growing demand for personalized medicine. The compound's selective binding affinity makes it a candidate for further exploration in precision oncology.

From a regulatory standpoint, N-(3-chloro-2-methylphenyl)-2-7-oxo-3-(pyridin-4-yl)-6H,7H-1,2thiazolo4,5-dpyrimidin-6-ylacetamide is not classified as hazardous under major chemical inventories. However, researchers emphasize proper handling protocols due to its complex structure. Environmental fate studies, another trending topic, are underway to assess its biodegradation potential. The compound's stability under physiological conditions is also a key area of investigation, particularly for formulation scientists.

In conclusion, CAS No. 1251566-14-9 represents a fascinating case study in modern medicinal chemistry. Its intricate architecture and promising pharmacophore features continue to inspire innovation across interdisciplinary fields. As the scientific community prioritizes sustainable synthesis and green chemistry, this compound's future applications will likely expand, solidifying its relevance in next-generation therapeutics.